Cas no 3392-11-8 (Na-Boc-L-tryptophan N-hydroxysuccinimide ester)

Na-Boc-L-tryptophan N-hydroxysuccinimide ester structure
3392-11-8 structure
Na-Boc-L-tryptophan N-hydroxysuccinimide ester
3392-11-8
C20H23N3O6
401.4131
MFCD00022756
44104
87561319

Na-Boc-L-tryptophan N-hydroxysuccinimide ester Properties

Names and Identifiers

    • Boc-L-tryptophan N-hydroxysuccinimide ester
    • Boc-Trp-Osu
    • tert-Butyl (S)-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]carbamate
    • Nalpha-(tert-Butoxycarbonyl)-L-tryptophan N-Succinimidyl Ester
    • Boc-L-Trp-OSu
    • BOC-L-TRYPTOPHAN HYDROXYSUCCINIMIDESTER
    • AmbotzBAA5980
    • Boc-L-Tryptophan-OSu
    • BOC-Trp-NHS
    • N&alpha
    • N(ALPHA)-(TERT-BUTOXYCARBONYL)-L-TRYPTOPHAN N-HYDROXYSUCCINIMIDE ESTER
    • Nalpha-Boc-L-tryptophan hydroxysuccinimide ester
    • N-Boc-L-tryptophan N-hydroxysuccinimide ester
    • N-t-butyloxycarbonyl-L-tryptophan N-hydroxysuccinimide ester
    • Nα-(tert-Butoxycarbonyl)-L-tryptophan N-Succinimidyl Ester
    • Nα-Boc-L-tryptophan N-Succinimidyl Ester
    • tert-Butyl (S)-(2-((2,5-dioxo-1-pyrrolidinyl)oxy)-1-(1H-indol-3-ylmethyl)-2-oxoethyl)carbamate
    • 2,5-dioxopyrrolidin-1-yl n-(tert-butoxycarbonyl)-l-tryptophanate
    • CPJXMXQYRHNIFU-HNNXBMFYSA-N
    • BDBM50043812
    • AX8001241
    • ST2412711
    • B3435
    • Nalpha-Boc-L-tryptophan N-Succinimidyl Ester
    • V5286
    • Nalph
    • +Expand
    • MFCD00022756
    • CPJXMXQYRHNIFU-HNNXBMFYSA-N
    • 1S/C20H23N3O6/c1-20(2,3)28-19(27)22-15(18(26)29-23-16(24)8-9-17(23)25)10-12-11-21-14-7-5-4-6-13(12)14/h4-7,11,15,21H,8-10H2,1-3H3,(H,22,27)/t15-/m0/s1
    • O(C(N([H])[C@]([H])(C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O)C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • 401.15900
  • 2
  • 6
  • 8
  • 29
  • 658
  • 1.9
  • 118

Experimental Properties

  • 2.53970
  • 117.80000
  • 146-148 °C
  • [α]20/D −24.0±2.0°, c = 1% in dioxane

Na-Boc-L-tryptophan N-hydroxysuccinimide ester Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003OZ3-5g
Boc-Trp-OSu
3392-11-8 98%
5g
$32.00 2024-05-05
A2B Chem LLC
AB71535-250mg
Boc-trp-osu
3392-11-8 99%
250mg
$12.00 2024-04-20
Aaron
AR003P7F-250mg
Boc-Trp-OSu
3392-11-8 96%
250mg
$16.00
abcr
AB258819-5 g
N-alpha-t-Butyloxycarbonyl-L-tryptophane succinimidyl ester, 95% (Boc-L-Trp-OSu); .
3392-11-8 95%
5g
€145.00 2023-04-27
Ambeed
A832121-250mg
Boc-Trp-OSu
3392-11-8 96%
250mg
$12.0
Chemenu
CM308451-500g
Boc-Trp-OSu
3392-11-8 95%
500g
$598
eNovation Chemicals LLC
D780779-100g
2,5-dioxopyrrolidin-1-yl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
3392-11-8 97%
100g
$240 2022-10-12
TRC
N234210-1g
Na-Boc-L-tryptophan N-hydroxysuccinimide ester
3392-11-8
1g
$ 45.00 2022-06-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N159544-1g
Na-Boc-L-tryptophan N-hydroxysuccinimide ester
3392-11-8 98%
1g
¥229.90 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1225156-1g
Boc-Trp-OSu
3392-11-8 98%
1g
¥262.00

Na-Boc-L-tryptophan N-hydroxysuccinimide ester Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:3392-11-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:3392-11-8)
TANG SI LEI
15026964105
2881489226@qq.com

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